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Compound of Interest

Compound Name: SA72

Cat. No.: B8722744 Get Quote

Compound: Propidium Iodide (PI)
Introduction: Propidium Iodide (PI) is a fluorescent intercalating agent widely used in flow

cytometry to identify and quantify dead cells within a population.[1][2] As a membrane-

impermeant dye, PI is excluded from viable cells that possess an intact plasma membrane.[1]

[3] However, in cells with compromised membranes, a hallmark of late apoptosis and necrosis,

PI can enter, intercalate into the double-stranded DNA, and emit a strong red fluorescence.[4]

This characteristic allows for the straightforward discrimination between live and dead cell

populations. Furthermore, due to its stoichiometric binding to DNA, PI is a valuable tool for cell

cycle analysis, enabling the quantification of cells in G0/G1, S, and G2/M phases.

Mechanism of Action: Propidium Iodide binds to DNA by intercalating between the base pairs

with little to no sequence preference. In an aqueous solution, PI has a low quantum yield.

However, upon binding to DNA, its fluorescence is enhanced 20- to 30-fold. Live cells, with

their intact plasma membranes, actively exclude PI. In contrast, dead or dying cells lose their

membrane integrity, allowing PI to enter and bind to the cellular DNA. This results in a

significant increase in red fluorescence when excited by a 488 nm laser, making PI-positive

cells easily detectable by flow cytometry.

Data Presentation
Table 1: Spectral Properties of Propidium Iodide
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Property Wavelength (nm)

Excitation Maximum 493 - 535

Emission Maximum 617 - 636

Common Laser Line 488 nm (Blue)

Common Emission Filter >615 nm (e.g., FL-2 or FL-3 channel)

Table 2: Typical Reagent Concentrations and Incubation Parameters

Application Reagent
Working
Concentration

Incubation
Time

Incubation
Temperature

Cell Viability Propidium Iodide 1 - 10 µg/mL 1 - 15 minutes

Room

Temperature or

on Ice

Cell Cycle

Analysis
Propidium Iodide 50 µg/mL 15 - 30 minutes

Room

Temperature or

37°C

Cell Cycle

Analysis
RNase A 100 µg/mL 30 minutes

Room

Temperature or

37°C
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Caption: Mechanism of Propidium Iodide for cell viability assessment.
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Start:
Cell Suspension

1. Harvest & Wash Cells
(e.g., 1x10^6 cells)

2. Wash with PBS
(300 x g, 5 min)

3. Resuspend in
Staining Buffer

4. Add PI Staining Solution
(e.g., 5-10 µL)

5. Incubate in Dark
(5-15 min, on ice)

6. Analyze on Flow Cytometer
(Do Not Wash)

End:
Data Analysis
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Fluorescence Quadrants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8722744#compound-name-for-flow-cytometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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